molecular formula C10H13ClN2 B178656 1-(4-Chlorophenyl)piperazine CAS No. 38212-33-8

1-(4-Chlorophenyl)piperazine

Cat. No. B178656
CAS RN: 38212-33-8
M. Wt: 196.67 g/mol
InChI Key: UNEIHNMKASENIG-UHFFFAOYSA-N
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Patent
US07449576B1

Procedure details

Protocol S was followed using 1-(4-chloro-phenyl) piperazine, Et3N, chloroacetyl chloride and methylene chloride. Column chromatography using a solvent mixture (hexane/ethyl acetate=1.5/1) afforded the title compound as a white solid.
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hexane ethyl acetate
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Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N:8]2[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]2)=[CH:4][CH:3]=1.CCN(CC)CC.[Cl:21][CH2:22][C:23](Cl)=[O:24].C(Cl)Cl>CCCCCC.C(OCC)(=O)C>[Cl:21][CH2:22][C:23]([N:11]1[CH2:12][CH2:13][N:8]([C:5]2[CH:4]=[CH:3][C:2]([Cl:1])=[CH:7][CH:6]=2)[CH2:9][CH2:10]1)=[O:24] |f:4.5|

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ClC1=CC=C(C=C1)N1CCNCC1
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CCN(CC)CC
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ClCC(=O)Cl
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hexane ethyl acetate
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CCCCCC.C(C)(=O)OCC

Conditions

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See reaction.notes.procedure_details.

Outcomes

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ClCC(=O)N1CCN(CC1)C1=CC=C(C=C1)Cl

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Open Reaction Database (ORD)
Description
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